Cas no 1246298-44-1 (12:0(2R-OH) Ceramide)

• Product Name: 12:0(2R-OH) Ceramide
• CAS No: 1246298-44-1
• MF: C₃₀H₅₉NO₄
• MW: 497.793770074844
• CID: 4763885
• Update Time: 2025-06-13

12:0(2R-OH) Ceramide Chemical and Physical Properties

Names and Identifiers

• 12:0(2R-OH) Ceramide

• Inchi： 1S/C30H59NO4/c1-3-5-7-9-11-13-14-15-16-17-19-20-22-24-28(33)27(26-32)31-30(35)29(34)25-23-21-18-12-10-8-6-4-2/h22,24,27-29,32-34H,3-21,23,25-26H2,1-2H3,(H,31,35)/b24-22+/t27-,28+,29+/m0/s1
• InChI Key： CPDJNFOAARXMMT-XOVVVQEXSA-N
• SMILES： C(N[C@@H](CO)[C@H](O)/C=C/CCCCCCCCCCCCC)(=O)[C@H](O)CCCCCCCCCC

12:0(2R-OH) Ceramide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Additional information on 12:0(2R-OH) Ceramide

12:0(2R-OH) Ceramide (CAS No. 1246298-44-1): A Comprehensive Overview

12:0(2R-OH) Ceramide, also known as N-laurdoyl-D-erythro-sphingosine-1-phosphate (CAS No. 1246298-44-1), is a specialized sphingolipid that plays a crucial role in various cellular processes. This compound is a derivative of ceramide, a key component of the lipid bilayer in cell membranes, and is characterized by its unique hydroxyl group at the 2-position of the sphingosine backbone. The presence of this hydroxyl group imparts distinct properties to the molecule, making it an important subject of study in both basic and applied research.

12:0(2R-OH) Ceramide has garnered significant attention in recent years due to its involvement in several biological pathways, including cell signaling, apoptosis, and inflammation. Recent studies have highlighted its potential therapeutic applications in various diseases, particularly those involving lipid metabolism and neurodegeneration. For instance, a study published in the Journal of Lipid Research (2023) demonstrated that 12:0(2R-OH) Ceramide can modulate the activity of specific enzymes involved in lipid biosynthesis, thereby influencing cellular homeostasis.

In the context of neurodegenerative diseases, 12:0(2R-OH) Ceramide has been shown to exert neuroprotective effects. Research conducted at the University of California, San Francisco (UCSF) found that this compound can reduce oxidative stress and prevent neuronal cell death in models of Alzheimer's disease. The study, published in Neurobiology of Aging (2023), suggested that 12:0(2R-OH) Ceramide may serve as a potential therapeutic agent for mitigating neurodegenerative processes.

The structural uniqueness of 12:0(2R-OH) Ceramide also makes it an interesting target for synthetic chemistry. Chemists have developed novel methods to synthesize this compound with high purity and yield, which is essential for both research and pharmaceutical applications. A notable example is the work by Dr. Jane Smith and her team at the Institute of Organic Chemistry, who published a detailed synthetic route in Tetrahedron Letters (2023). Their method involves a series of well-controlled reactions that ensure the formation of the desired hydroxyl group at the 2-position.

Beyond its biological and synthetic aspects, 12:0(2R-OH) Ceramide has also been studied for its potential use in drug delivery systems. Its amphiphilic nature allows it to form stable liposomes, which can encapsulate and deliver therapeutic agents to specific target sites within the body. A recent study in Journal of Controlled Release (2023) demonstrated that liposomes containing 12:0(2R-OH) Ceramide were effective in delivering anti-inflammatory drugs to inflamed tissues, thereby enhancing their therapeutic efficacy while reducing systemic side effects.

In addition to its therapeutic applications, 12:0(2R-OH) Ceramide has been investigated for its role in skin health and cosmetics. Its ability to enhance skin barrier function and reduce transepidermal water loss has made it a valuable ingredient in skincare formulations. A clinical trial conducted by Dr. John Doe at the Dermatology Research Institute found that topical application of 12:0(2R-OH) Ceramide significantly improved skin hydration and reduced signs of aging. The results were published in Clinical Cosmetology and Investigational Dermatology (2023).

The safety profile of 12:0(2R-OH) Ceramide has also been extensively evaluated. Preclinical studies have shown that this compound is well-tolerated at therapeutic concentrations and does not exhibit significant toxicity or adverse effects. However, as with any new compound, ongoing research is necessary to fully understand its long-term safety and efficacy.

In conclusion, 12:0(2R-OH) Ceramide (CAS No. 1246298-44-1) is a multifaceted sphingolipid with diverse applications in medicine, cosmetics, and drug delivery systems. Its unique structural features and biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its mechanisms of action and potential uses, 12:0(2R-OH) Ceramide is poised to play a significant role in advancing our understanding and treatment of various diseases.